Cas no 2229232-59-9 (3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine
• CAS No: 2229232-59-9
• MF: C₈H₁₁F₂NS
• MW: 191.241447687149
• CID: 6219449
• PubChem ID: 165736516
• Update Time: 2025-05-26

3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine
• 2229232-59-9
• EN300-1952962

• Inchi： 1S/C8H11F2NS/c1-6-4-12-5-7(6)8(9,10)2-3-11/h4-5H,2-3,11H2,1H3
• InChI Key： VXNDAQTYQXZUAZ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(CCN)(F)F

Computed Properties

• Exact Mass: 191.05802685g/mol
• Monoisotopic Mass: 191.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine

3,3-Difluoro-3-(4-Methylthiophen-3-yl)propan-1-amine: A Comprehensive Overview

3,3-Difluoro-3-(4-methylthiophen-3-yl)propan-1-amine (CAS No. 2229232-59-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a substituted thiophene ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The difluoromethyl group in 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine is known for its ability to enhance the metabolic stability and bioavailability of small molecules. This is particularly important in drug development, where compounds with improved pharmacokinetic properties are highly sought after. The presence of this group can also influence the binding affinity and selectivity of the molecule to specific biological targets.

The substituted thiophene ring in the structure of 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine adds another layer of complexity and functionality. Thiophene derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this compound, with a methyl group at the 4-position of the thiophene ring, may further modulate its biological activity and pharmacological profile.

Recent research has focused on the potential therapeutic applications of 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine. Studies have shown that this compound exhibits promising activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Modulating these receptors can have significant implications for the treatment of psychiatric disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine have been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3,3-difluoro-3-(4-methylthiophen-3-yl)propan-1-amine (CAS No. 2229232-59-9) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to contribute to the advancement of pharmaceutical science.